Cas no 31167-21-2 (4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-)
![4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- structure](https://www.kuujia.com/scimg/cas/31167-21-2x500.png)
31167-21-2 structure
Product name:4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-
4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-
- 2-benzylsulfanyl-1H-pyrimidin-6-one
- 2-Benzylmercapto-3H-pyrimidin-4-on
- 2-benzylmercapto-3H-pyrimidin-4-one
- 2-benzylsulfanyl-3H-pyrimidin-4-one
- 2-benzylthiouracil
- AB09078
- 2-Benzylthiopyrimidon(4)
- CHEMBL1669068
- SCHEMBL16920959
- 2-(benzylsulfanyl)pyrimidin-4-ol
- SR-01000471152-1
- SCHEMBL11338091
- 2-(Benzylthio)pyrimidin-4(3H)-one
- NSC193524
- 2-benzylthio-4-hydroxypyrimidine
- 2-(benzylsulfanyl)-3,4-dihydropyrimidin-4-one
- SR-01000471152
- 31167-21-2
- NSC-193524
- NSC-48408
- AKOS001425085
- NSC48408
- 2-(benzylthio)-6-oxo-1,6-dihydropyrimidine
- SR-01000474783
- AKOS002264044
- Z19632564
- SR-01000474783-1
- Cambridge id 5807670
- DTXSID30286951
- 2-BENZYLSULFANYL-PYRIMIDIN-4-OL
- 2-(BENZYLTHIO)PYRIMIDIN-4-OL
-
- MDL: MFCD02209867
- Inchi: InChI=1S/C11H10N2OS/c14-10-6-7-12-11(13-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13,14)
- InChI Key: XLYQVVDCFZRIJB-UHFFFAOYSA-N
- SMILES: C1(CSC2NC(=O)C=CN=2)C=CC=CC=1
Computed Properties
- Exact Mass: 218.05100
- Monoisotopic Mass: 218.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 410.9°Cat760mmHg
- Flash Point: 202.3°C
- Refractive Index: 1.643
- PSA: 71.05000
- LogP: 2.06220
4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D656209-1g |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 1g |
$365 | 2025-02-20 | |
eNovation Chemicals LLC | D656209-500mg |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 500mg |
$325 | 2025-02-20 | |
eNovation Chemicals LLC | D656209-1g |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 1g |
$365 | 2025-02-28 | |
eNovation Chemicals LLC | D656209-500mg |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 500mg |
$325 | 2025-02-28 | |
eNovation Chemicals LLC | D656209-500mg |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 500mg |
$325 | 2024-08-03 | |
eNovation Chemicals LLC | D656209-1g |
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]- |
31167-21-2 | 95% | 1g |
$365 | 2024-08-03 |
4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- Related Literature
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Colin L. Gibson,Salvatore La Rosa,Colin J. Suckling Org. Biomol. Chem. 2003 1 1909
-
Colin L. Gibson,Salvatore La Rosa,Colin J. Suckling Org. Biomol. Chem. 2003 1 1909
-
Abdelatif ElMarrouni,Josep M. Fabrellas,Montserrat Heras Org. Biomol. Chem. 2011 9 5967
-
Colin L. Gibson,Judith K. Huggan,Alan Kennedy,Lionel Kiefer,Jeong Hwan Lee,Colin J. Suckling,Carol Clements,Alan L. Harvey,William N. Hunter,Lindsay B. Tulloch Org. Biomol. Chem. 2009 7 1829
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